2-(Methylamino)-7-[3-(4-pyridinyl)acryloyl]-2,4,6-cycloheptatrien-1-one

• Molecular Formula: C16H14N2O2
• Molecular Weight: 266.29 g/mol
• IUPAC Name: 2-(methylamino)-7-[(E)-3-pyridin-4-ylprop-2-enoyl]cyclohepta-2,4,6-trien-1-one
• InChI: InChI=1S/C16H14N2O2/c1-17-14-5-3-2-4-13(16(14)20)15(19)7-6-12-8-10-18-11-9-12/h2-11H,1H3,(H,17,20)/b7-6+
• InChI Key: SKNCSYSGXXKLTM-VOTSOKGWSA-N
• Isomeric SMILES: CNC1=CC=CC=C(C1=O)C(=O)/C=C/C2=CC=NC=C2
• SMILES: CNC1=CC=CC=C(C1=O)C(=O)C=CC2=CC=NC=C2

Description

2-(Methylamino)-7-[3-(4-pyridinyl)acryloyl]-2,4,6-cycloheptatrien-1-one, also known as MAT or MATQ, is a synthetic compound that has gained attention in scientific research for its potential as an anticancer agent.

Mechanism of Action

The exact mechanism of action of 2-(Methylamino)-7-[3-(4-pyridinyl)acryloyl]-2,4,6-cycloheptatrien-1-one is not fully understood, but it is believed to involve the inhibition of topoisomerase II, an enzyme involved in DNA replication. This inhibition leads to DNA damage and ultimately, cell death.
Biochemical and Physiological Effects:
In addition to its anticancer properties, 2-(Methylamino)-7-[3-(4-pyridinyl)acryloyl]-2,4,6-cycloheptatrien-1-one has also been found to have antioxidant and anti-inflammatory effects. It has been shown to increase the activity of antioxidant enzymes and reduce the production of reactive oxygen species, which can cause cellular damage. Additionally, 2-(Methylamino)-7-[3-(4-pyridinyl)acryloyl]-2,4,6-cycloheptatrien-1-one has been found to reduce inflammation in animal models of arthritis and colitis.

Advantages and Limitations for Lab Experiments

2-(Methylamino)-7-[3-(4-pyridinyl)acryloyl]-2,4,6-cycloheptatrien-1-one has several advantages for lab experiments, including its low toxicity and ability to selectively target cancer cells. However, its low solubility and poor stability in aqueous solutions can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on 2-(Methylamino)-7-[3-(4-pyridinyl)acryloyl]-2,4,6-cycloheptatrien-1-one. One area of interest is the development of more efficient synthesis methods to increase the yield and purity of the compound. Additionally, further studies are needed to fully understand the mechanism of action of 2-(Methylamino)-7-[3-(4-pyridinyl)acryloyl]-2,4,6-cycloheptatrien-1-one and its potential as a therapeutic agent for other diseases, such as neurodegenerative disorders. Finally, research is needed to determine the safety and efficacy of 2-(Methylamino)-7-[3-(4-pyridinyl)acryloyl]-2,4,6-cycloheptatrien-1-one in clinical trials.

Synthesis Methods

2-(Methylamino)-7-[3-(4-pyridinyl)acryloyl]-2,4,6-cycloheptatrien-1-one can be synthesized through a multi-step process involving the reaction of 4-pyridinecarboxaldehyde with malononitrile, followed by the reaction with methylamine and subsequent cyclization. The yield of this synthesis method is approximately 20%.

Scientific Research Applications

2-(Methylamino)-7-[3-(4-pyridinyl)acryloyl]-2,4,6-cycloheptatrien-1-one has shown promising results in preclinical studies as an anticancer agent. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer. Additionally, 2-(Methylamino)-7-[3-(4-pyridinyl)acryloyl]-2,4,6-cycloheptatrien-1-one has been shown to induce apoptosis, or programmed cell death, in cancer cells.